Cas no 1443931-91-6 ((1R)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride)

• Product Name: (1R)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride
• CAS No: 1443931-91-6
• MF: C₉H₁₃BrClNO
• MW: 266.56262087822
• CID: 4600012
• PubChem ID: 71758308
• Update Time: 2025-05-19

(1R)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride
• (R)-1-(2-bromo-4-methoxyphenyl)ethanamine HCl

• Inchi： 1S/C9H12BrNO.ClH/c1-6(11)8-4-3-7(12-2)5-9(8)10;/h3-6H,11H2,1-2H3;1H/t6-;/m1./s1
• InChI Key： XSPJNVXQPPZCEM-FYZOBXCZSA-N
• SMILES： [C@@H](C1C=CC(OC)=CC=1Br)(N)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1R)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride

Introduction to (1R)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride (CAS No. 1443931-91-6)

(1R)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride (CAS No. 1443931-91-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Bromomethoxyphenethylamine hydrochloride, is a derivative of phenethylamine and features a bromo and methoxy substituent on the aromatic ring, along with an amino group on the ethyl side chain. The chiral center at the α-carbon imparts unique stereochemical properties that are crucial for its biological activity and potential therapeutic applications.

The synthesis of (1R)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride involves several steps, including the bromination of 4-methoxybenzene, followed by the formation of the chiral amine through asymmetric synthesis techniques. The final step involves the conversion to the hydrochloride salt, which enhances its solubility and stability. Recent advancements in catalytic asymmetric synthesis have significantly improved the yield and enantiomeric purity of this compound, making it more accessible for research and development.

In terms of its biological activity, (1R)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride has been studied for its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits selective binding to specific receptors, such as serotonin receptors (5-HT_2A) and dopamine receptors (D₂). These interactions have implications for treating various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia.

One of the key areas of research involving (1R)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride is its role in modulating neurotransmitter systems. Studies have demonstrated that this compound can influence the release and reuptake of neurotransmitters such as serotonin and dopamine, which are critical for maintaining neural homeostasis. This property makes it a promising candidate for developing drugs that target these systems.

Moreover, recent studies have explored the potential of (1R)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride in combination therapy. For instance, when used in conjunction with selective serotonin reuptake inhibitors (SSRIs), it has shown enhanced efficacy in treating refractory depression. This synergistic effect highlights the importance of understanding the pharmacological interactions between different compounds to optimize therapeutic outcomes.

The safety profile of (1R)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride is another critical aspect of its development. Preclinical studies have indicated that this compound exhibits low toxicity and good tolerability at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. These trials will also provide valuable insights into the pharmacokinetics and pharmacodynamics of the compound.

In conclusion, (1R)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride (CAS No. 1443931-91-6) is a promising chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique stereochemical properties, selective receptor binding, and favorable safety profile make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various medical conditions.